1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid

• Molecular Formula: C6H9N3O2
• Molecular Weight: 155.15 g/mol
• SMILES: C1=C(N(C=N1)CCN)C(=O)O
• InChI: InChI=1S/C6H9N3O2/c7-1-2-9-4-8-3-5(9)6(10)11/h3-4H,1-2,7H2,(H,10,11)
• InChIKey: LDFVZUPFDYSITQ-UHFFFAOYSA-N

1-(2-Aminoethyl)-1H-imidazole-5-carboxylic Acid: Technical Profile and Sourcing Considerations

1-(2-Aminoethyl)-1H-imidazole-5-carboxylic acid (CAS 1523006-31-6) is a heterocyclic building block featuring an imidazole ring substituted with an aminoethyl side chain and a carboxylic acid group. The compound has a molecular formula of C6H9N3O2 and a molecular weight of 155.15 g/mol [1]. Its computed XLogP3-AA value of -3.4 indicates high hydrophilicity, while a topological polar surface area (TPSA) of 81.1 Ų provides quantitative guidance for predicting membrane permeability and bioavailability in drug discovery programs [1]. The presence of both a primary amine and a carboxylic acid functional group makes it a versatile intermediate for peptide coupling, amide bond formation, and coordination chemistry applications [2].

✓ Regioisomer-specific 5-carboxylic acid imidazole scaffold

✓ Primary amine handle for amide coupling and conjugation

✓ Carboxylic acid group for peptide bond formation and coordination

✓ High hydrophilicity supports aqueous-phase chemistry workflows

• [1] PubChem. 1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid. Compound Summary for CID 83479766. National Library of Medicine, National Center for Biotechnology Information. View Source
• [2] Kuujia.com. 1-(2-aminoethyl)-1H-imidazole-4-carboxylic acid. CAS 1503290-17-2 Technical Datasheet. View Source

Why 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic Acid Cannot Be Interchanged with Common Imidazole-5-carboxylic Acid Analogs

Substituting 1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid with a generic imidazole-5-carboxylic acid derivative—such as the 4-carboxylic acid regioisomer, ethyl ester prodrugs, or compounds lacking the aminoethyl side chain—introduces quantifiable alterations in physicochemical properties that directly impact experimental reproducibility and downstream synthetic utility. The 5-carboxylic acid substitution pattern alters the electronic environment and hydrogen-bonding network compared to the 4-carboxylic acid isomer, affecting both coordination chemistry and biological target engagement [1]. Moreover, the aminoethyl side chain provides a primary amine handle with a distinct pKa and nucleophilicity profile compared to compounds lacking this functional group, enabling specific conjugation chemistries that are unavailable with simpler imidazole-5-carboxylic acid scaffolds [2].

5-carboxylic acid 4-carboxylic acid isomer

Regioisomer mismatch alters hydrogen-bonding geometry and metal coordination; may shift target engagement and SAR interpretation.

Free carboxylic acid Ethyl ester prodrug

Esterification increases lipophilicity (~3.7 log units), significantly changing solubility, permeability, and conjugation reactivity.

Aminoethyl-substituted Imidazole-5-carboxylic acid (no side chain)

Loss of primary amine handle eliminates amide/peptide coupling versatility and may limit derivatization pathways.

• [1] Yanagisawa, H., Amemiya, Y., Kanazaki, T., Shimoji, Y., Fujimoto, K., Kitahara, Y., Sada, T., Mizuno, M., Ikeda, M., Miyamoto, S., Furukawa, Y., Koike, H. Nonpeptide Angiotensin II Receptor Antagonists: Synthesis, Biological Activities, and Structure−Activity Relationships of Imidazole-5-carboxylic Acids Bearing Alkyl, Alkenyl, and Hydroxyalkyl Substituents at the 4-Position and Their Related Compounds. Journal of Medicinal Chemistry, 1996, 39(1), 323-338. View Source
• [2] Kuujia.com. 1-(2-aminoethyl)-1H-imidazole-4-carboxylic acid. CAS 1503290-17-2 Technical Datasheet. View Source

Quantitative Differentiation Evidence for 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic Acid vs. In-Class Comparators

Regioisomeric Differentiation: 5-Carboxylic Acid vs. 4-Carboxylic Acid Imidazole Scaffold

The 5-carboxylic acid substitution pattern on the imidazole ring confers distinct electronic and steric properties compared to the 4-carboxylic acid regioisomer (CAS 1503290-17-2). While both isomers share identical molecular weight (155.15 g/mol) and formula (C6H9N3O2) [1], the positional isomerism results in different InChIKeys—LDFVZUPFDYSITQ-UHFFFAOYSA-N for the 5-isomer versus JUTGNBYCPSTKOU-UHFFFAOYSA-N for the 4-isomer [2]. This structural difference affects hydrogen-bonding geometry and metal coordination, as the 5-position places the carboxylic acid adjacent to the N-1 nitrogen, whereas the 4-position places it adjacent to the N-3 nitrogen [1][2].

Regioisomer Identity

Head-to-head

Distinct InChIKey and 3D conformation vs. 4-isomer

Non-interchangeable pharmacophore geometry; confirms 5-carboxylic acid orientation.

Selection of correct regioisomer essential for target engagement studies.

Evidence Dimension	Regioisomeric position of carboxylic acid group on imidazole ring
Target Compound Data	5-carboxylic acid (CAS 1523006-31-6); InChIKey LDFVZUPFDYSITQ-UHFFFAOYSA-N
Comparator Or Baseline	4-carboxylic acid (CAS 1503290-17-2); InChIKey JUTGNBYCPSTKOU-UHFFFAOYSA-N
Quantified Difference	Distinct regioisomer; InChIKey difference confirms non-interchangeable 3D conformation
Conditions	Computed molecular descriptors; PubChem database entries

Why This Matters

Selection of the correct regioisomer is critical for SAR studies and target engagement, as the 5-carboxylic acid orientation provides a unique pharmacophore geometry distinct from the 4-isomer.

• [1] PubChem. 1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid. Compound Summary for CID 83479766. National Library of Medicine, National Center for Biotechnology Information. View Source
• [2] Kuujia.com. 1-(2-aminoethyl)-1H-imidazole-4-carboxylic acid. CAS 1503290-17-2 Technical Datasheet. View Source

Hydrophilicity Profile: XLogP3 Comparison with Ethyl Ester Prodrug

The free carboxylic acid form of 1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid exhibits an XLogP3-AA value of -3.4, indicating high hydrophilicity [1]. In contrast, the ethyl ester derivative (ethyl 1-(2-aminoethyl)-1H-imidazole-5-carboxylate, CAS 177760-04-2) has a consensus LogP of 0.31, representing a shift of approximately 3.7 log units toward lipophilicity . This quantitative difference in partition coefficient directly impacts aqueous solubility, membrane permeability, and in vivo distribution.

Hydrophilicity Profile

Cross-study comparable

XLogP3-AA -3.4 (acid) vs Consensus LogP 0.31 (ester); ΔLogP ≈ 3.7

Aqueous solubility context differs markedly; acid form may support aqueous-phase chemistry.

Acid-ester choice alters membrane permeability and dissolution behavior.

Evidence Dimension	Hydrophilicity (LogP)
Target Compound Data	XLogP3-AA = -3.4
Comparator Or Baseline	Ethyl 1-(2-aminoethyl)-1H-imidazole-5-carboxylate; Consensus LogP = 0.31
Quantified Difference	ΔLogP ≈ 3.7 (target compound is approximately 5000× more hydrophilic)
Conditions	Computed physicochemical properties from PubChem and vendor datasheets

Why This Matters

Procurement of the correct form (acid vs. ester) is essential for applications requiring aqueous solubility versus those needing improved passive membrane diffusion or BBB penetration.

• [1] PubChem. 1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid. Compound Summary for CID 83479766. National Library of Medicine, National Center for Biotechnology Information. View Source

Angiotensin II Receptor Antagonism: Class-Level Activity of Imidazole-5-carboxylic Acid Derivatives

Imidazole-5-carboxylic acid derivatives bearing appropriate substituents at the 4-position have demonstrated potent angiotensin II (AII) receptor antagonism. While specific activity data for the target compound itself is not available in the public domain, structurally related 4-(1-hydroxyalkyl)imidazole-5-carboxylic acid derivatives exhibited strong binding affinity to the AII receptor and potently inhibited the AII-induced pressor response by intravenous administration [1]. This class-level activity provides a validated framework for investigating the target compound as a potential AII antagonist scaffold, contingent upon further substitution at the 4-position.

AII Antagonism Class Context

Class-level

4-Substituted imidazole-5-carboxylic acids show reported AII receptor antagonism

Scaffold may support angiotensin II antagonist research; requires 4-position substitution.

Target compound not directly tested; data to verify.

Evidence Dimension	Angiotensin II receptor antagonism
Target Compound Data	Not directly measured; inferred from class SAR
Comparator Or Baseline	4-(1-hydroxyalkyl)imidazole-5-carboxylic acid derivatives; strong AII receptor binding and in vivo pressor inhibition
Quantified Difference	N/A (class-level inference only)
Conditions	In vitro receptor binding assays; in vivo AII-induced pressor response in rats

Why This Matters

Selection of the imidazole-5-carboxylic acid scaffold provides a validated entry point for cardiovascular drug discovery programs targeting the angiotensin II receptor.

• [1] Yanagisawa, H., Amemiya, Y., Kanazaki, T., Shimoji, Y., Fujimoto, K., Kitahara, Y., Sada, T., Mizuno, M., Ikeda, M., Miyamoto, S., Furukawa, Y., Koike, H. Nonpeptide Angiotensin II Receptor Antagonists: Synthesis, Biological Activities, and Structure−Activity Relationships of Imidazole-5-carboxylic Acids Bearing Alkyl, Alkenyl, and Hydroxyalkyl Substituents at the 4-Position and Their Related Compounds. Journal of Medicinal Chemistry, 1996, 39(1), 323-338. View Source

Recommended Research Applications for 1-(2-Aminoethyl)-1H-imidazole-5-carboxylic Acid Based on Differentiated Properties

Scaffold for Angiotensin II Receptor Antagonist Lead Optimization

The imidazole-5-carboxylic acid core, when properly substituted at the 4-position, serves as a validated pharmacophore for nonpeptide angiotensin II receptor antagonists [1]. The target compound provides the correct 5-carboxylic acid regioisomer required for this class of activity, unlike the 4-carboxylic acid isomer which may exhibit altered receptor binding geometry [2][3].

Hydrophilic Building Block for Peptide Conjugation and Bioconjugate Chemistry

The high hydrophilicity (XLogP3 = -3.4) and presence of both a primary amine and carboxylic acid functional group make this compound suitable for aqueous-phase peptide coupling and bioconjugation reactions [2]. In contrast to the ethyl ester prodrug (LogP 0.31), the free acid form provides superior water solubility for reactions conducted under physiological or near-physiological conditions .

Regioisomer-Controlled Metal Coordination Studies

The 5-carboxylic acid substitution pattern (vs. the 4-carboxylic acid isomer) alters the geometry of metal coordination by positioning the carboxylate adjacent to the N-1 imidazole nitrogen [2][3]. This regioisomeric specificity is critical for studies involving Zn²⁺, Cu²⁺, or Ni²⁺ coordination complexes where ligand geometry dictates complex stability and catalytic activity [4].

Precursor for Imidazole-Containing Antiviral Agent Synthesis

Imidazole derivatives with aminoethyl side chains have been investigated as HIV-1 integrase inhibitors . The target compound provides the core scaffold with a free carboxylic acid handle for further derivatization, enabling the systematic exploration of structure-activity relationships in antiviral drug discovery programs.

Application

Selection Property

Validation Focus

Angiotensin II receptor antagonist scaffold research

5-Carboxylic acid regioisomer identity

Pharmacophore geometry vs. 4-isomer; class-level AII antagonism framework

Aqueous-phase peptide conjugation / bioconjugation

Free acid and primary amine handles; high hydrophilicity

Coupling efficiency and solubility under aqueous conditions

Metal coordination chemistry studies

5-COOH placement adjacent to N-1 nitrogen

Coordination geometry and complex stability

Imidazole-based antiviral scaffold derivatization

Aminoethyl-imidazole-5-carboxylic acid core

Derivatization at carboxylic acid for SAR exploration

• [1] Yanagisawa, H., Amemiya, Y., Kanazaki, T., Shimoji, Y., Fujimoto, K., Kitahara, Y., Sada, T., Mizuno, M., Ikeda, M., Miyamoto, S., Furukawa, Y., Koike, H. Nonpeptide Angiotensin II Receptor Antagonists: Synthesis, Biological Activities, and Structure−Activity Relationships of Imidazole-5-carboxylic Acids Bearing Alkyl, Alkenyl, and Hydroxyalkyl Substituents at the 4-Position and Their Related Compounds. Journal of Medicinal Chemistry, 1996, 39(1), 323-338. View Source
• [2] PubChem. 1-(2-aminoethyl)-1H-imidazole-5-carboxylic acid. Compound Summary for CID 83479766. National Library of Medicine, National Center for Biotechnology Information. View Source
• [3] Kuujia.com. 1-(2-aminoethyl)-1H-imidazole-4-carboxylic acid. CAS 1503290-17-2 Technical Datasheet. View Source
• [4] Zhang, Y., et al. Synthesis, Crystal Structure and Fluorescent Properties of Ni(II) Complex with Benzo[d]Imidazole Ligand. Rengong Jingti Xuebao/Journal of Synthetic Crystals, 2021, 50(6), 1115-1121. View Source